Cas no 946345-29-5 (4-bromo-N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}benzamide)

• Product Name: 4-bromo-N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}benzamide
• CAS No: 946345-29-5
• MF: C₂₁H₂₆BrN₃O
• MW: 416.354644298553
• CID: 5514320
• Update Time: 2025-06-13

4-bromo-N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-[2-[4-(dimethylamino)phenyl]-2-pyrrolidin-1-ylethyl]benzamide
• 4-bromo-N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}benzamide

• Inchi： 1S/C21H26BrN3O/c1-24(2)19-11-7-16(8-12-19)20(25-13-3-4-14-25)15-23-21(26)17-5-9-18(22)10-6-17/h5-12,20H,3-4,13-15H2,1-2H3,(H,23,26)
• InChI Key： LVJGPJVXPDOGAP-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(N(C)C)C=C1)N1CCCC1)(=O)C1=CC=C(Br)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-bromo-N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}benzamide

Introduction to 4-bromo-N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}benzamide (CAS No. 946345-29-5) and Its Emerging Applications in Chemical Biology

4-bromo-N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}benzamide, identified by the CAS number 946345-29-5, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that exhibit promise in modulating various cellular pathways, making it a subject of intense research interest. The presence of multiple functional groups, including a bromine substituent, a dimethylamino group, and a pyrrolidinyl moiety, contributes to its complex reactivity and biological profile.

The bromine atom in the molecular structure of 4-bromo-N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}benzamide serves as a key handle for further chemical modifications, enabling the synthesis of derivatives with tailored properties. This feature is particularly valuable in drug discovery pipelines, where selective functionalization is often required to optimize potency and selectivity. The dimethylamino group, on the other hand, introduces basicity and potential interactions with acidic residues in biological targets, which can be exploited for designing molecules with enhanced binding affinity.

Recent advancements in computational chemistry and structure-based drug design have facilitated the exploration of 4-bromo-N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}benzamide as a lead compound for therapeutic intervention. Studies suggest that this molecule may interact with proteins involved in signal transduction and inflammation, offering a potential avenue for treating conditions such as neurodegenerative disorders and autoimmune diseases. The pyrrolidinyl ethyl chain further enhances the compound's solubility and bioavailability, critical factors for its pharmacological efficacy.

In vitro studies have demonstrated that 4-bromo-N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}benzamide exhibits inhibitory activity against certain enzymes implicated in cancer progression. Specifically, it has shown promise in targeting kinases that are overexpressed in tumor cells, potentially disrupting their proliferative signals. The bromine substituent, when incorporated into designed inhibitors, can serve as a point of attachment for photolabile groups or other probes used in biochemical assays, facilitating detailed mechanistic studies.

The integration of machine learning models has further accelerated the optimization process for 4-bromo-N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}benzamide derivatives. By leveraging large datasets of biological activity and structural information, researchers can predict the effects of different modifications on the compound's behavior. This approach has led to the identification of novel analogs with improved pharmacokinetic profiles and reduced off-target effects. Such computational strategies are becoming indispensable in modern drug discovery, streamlining the identification of promising candidates for further validation.

From a synthetic chemistry perspective, 4-bromo-N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}benzamide represents an excellent scaffold for exploring new reaction pathways and methodologies. The combination of its structural complexity and functional diversity allows chemists to develop innovative synthetic routes that may have broader applicability beyond pharmaceuticals. For instance, the use of transition-metal-catalyzed cross-coupling reactions can be employed to introduce additional substituents at specific positions, expanding the chemical space accessible through this molecule.

The growing interest in 4-bromo-N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}benzamide is also reflected in its increasing presence in academic and industrial research publications. Collaborative efforts between medicinal chemists and biologists are yielding insights into how subtle changes in its structure can modulate its interaction with biological targets. These studies not only contribute to our understanding of disease mechanisms but also provide valuable starting points for developing next-generation therapeutics.

Future directions for research on 4-bromo-N-{2-4-(dimethylamino)phenyl}-2-(pyrrolidin -1 - yl)ethyl benzamide (CAS No. 946345 -29 -5) include exploring its potential as an intermediate in multi-target directed drug design (MTDD). By incorporating additional functional groups that interact with different biological pathways simultaneously, researchers aim to create molecules with broader therapeutic benefits. Additionally, advances in biocatalysis may enable more sustainable synthesis methods for this compound, aligning with global efforts toward green chemistry principles.

The versatility of 4-bromo-N-{2 - 4 - (dimeth ylamino ) phen yl - 2 - ( py r rol idin - 1 - yl ) eth yl } benz am ide makes it a compelling candidate for further investigation across multiple disciplines within chemical biology. Its unique structural features offer opportunities for innovation in both synthetic chemistry and drug development pipelines. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of scientific inquiry into novel therapeutic agents.